Cas no 42908-74-7 (3-氟苯基硫代氯甲酸酯)

• Product Name: 3-氟苯基硫代氯甲酸酯
• CAS No: 42908-74-7
• MF: C₇H₄ClFOS
• MW: 190.622463226318
• CID: 2951191
• PubChem ID: 21291811
• Update Time: 2025-04-21

3-氟苯基硫代氯甲酸酯 Chemical and Physical Properties

Names and Identifiers

• 3-氟苯基硫代氯甲酸酯
• DTXSID101217431
• 3-FLUOROPHENYL CHLOROTHIOFORMATE
• SCHEMBL10628534
• Carbonochloridothioic acid, O-(3-fluorophenyl) ester
• O-(3-fluorophenyl) carbonochloridothioate
• 42908-74-7
• DB-194086

• Inchi： 1S/C7H4ClFOS/c8-7(11)10-6-3-1-2-5(9)4-6/h1-4H
• InChI Key： MUCGPGVJQARSMJ-UHFFFAOYSA-N
• SMILES： ClC(OC1C=CC=C(C=1)F)=S

Computed Properties

• Exact Mass: 189.9655418g/mol
• Monoisotopic Mass: 189.9655418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds